Cas no 1261445-53-7 (6-Chloro-2'-(trifluoromethyl)biphenyl-3-carbaldehyde)

• Product Name: 6-Chloro-2'-(trifluoromethyl)biphenyl-3-carbaldehyde
• CAS No: 1261445-53-7
• MF: C₁₄H₈ClF₃O
• MW: 284.660933494568
• CID: 4992845
• Update Time: 2025-11-01

6-Chloro-2'-(trifluoromethyl)biphenyl-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-2'-(trifluoromethyl)biphenyl-3-carbaldehyde

• Inchi： 1S/C14H8ClF3O/c15-13-6-5-9(8-19)7-11(13)10-3-1-2-4-12(10)14(16,17)18/h1-8H
• InChI Key： IPPSGZMTKIOOLX-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=O)C=C1C1C=CC=CC=1C(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 318
• XLogP3: 4.9
• Topological Polar Surface Area: 17.1

Additional information on 6-Chloro-2'-(trifluoromethyl)biphenyl-3-carbaldehyde

Comprehensive Overview of 6-Chloro-2'-(trifluoromethyl)biphenyl-3-carbaldehyde (CAS No. 1261445-53-7)

6-Chloro-2'-(trifluoromethyl)biphenyl-3-carbaldehyde (CAS No. 1261445-53-7) is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a chloro substituent and a trifluoromethyl group, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industries are increasingly interested in this compound due to its potential applications in drug discovery and material science.

The compound’s biphenyl backbone is a key structural motif in many high-performance materials and pharmaceuticals. The presence of the carbaldehyde functional group further enhances its reactivity, enabling diverse chemical transformations. This versatility has led to its adoption in cutting-edge research, particularly in the development of novel small-molecule inhibitors and fluorescent probes.

In recent years, the demand for 6-Chloro-2'-(trifluoromethyl)biphenyl-3-carbaldehyde has surged, driven by advancements in medicinal chemistry and organic synthesis. Its role in the creation of targeted therapies and sustainable agrochemicals aligns with global trends toward precision medicine and environmentally friendly solutions. Researchers frequently search for its synthetic routes, spectroscopic data, and applications in catalysis, reflecting its growing importance.

From a technical perspective, the compound’s CAS No. 1261445-53-7 serves as a critical identifier in regulatory and commercial databases. Its physical properties, such as solubility and melting point, are well-documented, facilitating its use in laboratory settings. Additionally, its stability under various conditions makes it a reliable choice for high-throughput screening and combinatorial chemistry.

The integration of 6-Chloro-2'-(trifluoromethyl)biphenyl-3-carbaldehyde into green chemistry initiatives highlights its alignment with sustainable practices. Innovations in catalytic processes and solvent-free reactions further underscore its relevance in modern synthetic strategies. As industries prioritize eco-friendly alternatives, this compound’s utility is expected to expand.

In conclusion, 6-Chloro-2'-(trifluoromethyl)biphenyl-3-carbaldehyde (CAS No. 1261445-53-7) represents a pivotal building block in contemporary chemical research. Its multifaceted applications, combined with its structural uniqueness, position it as a compound of significant interest across scientific and industrial domains. Future studies will likely explore its potential in nanotechnology and bioconjugation, further solidifying its role in advancing science.